Cas no 501696-28-2 (Thieno[2,3-d]pyrimidin-4-amine, 5-(4-aminophenyl)-)

• Product Name: Thieno[2,3-d]pyrimidin-4-amine, 5-(4-aminophenyl)-
• CAS No: 501696-28-2
• MF: C₁₂H₁₀N₄S
• MW: 242.299600124359
• CID: 365587
• PubChem ID: 25023774
• Update Time: 2025-05-28

Thieno[2,3-d]pyrimidin-4-amine, 5-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4-amine, 5-(4-aminophenyl)-
• 5-(4-aminophenyl)-Thieno[2,3-d]pyrimidin-4-amine
• 5-(4-aminophenyl)thieno[2,3-d]pyrimidin-4-amine
• FT-0749056
• HKNAOIMDZKNBSU-UHFFFAOYSA-N
• 501696-28-2
• BDBM25113
• DTXSID00648507
• 5-(4-Amino-phenyl)-thieno[2,3-d]pyrimidin-4-ylamine
• SCHEMBL4486113

• Inchi： 1S/C12H10N4S/c13-8-3-1-7(2-4-8)9-5-17-12-10(9)11(14)15-6-16-12/h1-6H,13H2,(H2,14,15,16)
• InChI Key： HKNAOIMDZKNBSU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)N)C2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 242.0628
• Monoisotopic Mass: 242.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 77.82